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Introduction

Sulfachlorpyridazine is a sulfonamide antibiotic used in veterinary medicine to treat and
prevent bacterial infections in food-producing animals.[1] Its use can lead to the presence of
residues in food products such as meat, milk, and eggs.[2] Regulatory bodies worldwide have
established Maximum Residue Limits (MRLS) to ensure food safety.[3][4] Accurate and reliable
analytical methods are therefore essential for monitoring sulfachlorpyridazine residues in
food. This document provides detailed application notes and protocols for the use of
sulfachlorpyridazine as a reference standard in food analysis, focusing on high-performance
liquid chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-
MS/MS) methods. Certified sulfachlorpyridazine reference standards are available from
various suppliers and are crucial for ensuring the accuracy of analytical results.[5][6]

Data Presentation

The following tables summarize quantitative data from various studies on the analysis of
sulfachlorpyridazine in different food matrices. This data is essential for method validation
and performance verification.[7]

Table 1: Method Validation Parameters for Sulfachlorpyridazine Analysis
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T Analytical LOD LOQ Recovery Precision Referenc
atrix
Method (ngl/kg) (nglkg) (%) (RSD%) e
Chicken
LC-MS/MS 10 - - - [81[9][10]
Feathers
Chicken
_ LC-MS/MS 10 - - - [8][9][10]
Liver
Chicken
LC-MS/MS 5 - - - [8][9][10]
Muscle
Broiler
] HPLC 20 40 - 07-7.0 [2]
Tissues
HPLC- 93.0 -
Lettuce - 1 <14.02 [11]
MS/MS 110.5
Animal 4-18
LC-UV 74 - 265 265 - 868 47 - 66 ] [12]
Feed (inter-day)
_ 27-9.1
Animal 79.3 - -
HPLC-FLD 345-795 41.3-89.9 (repeatabili  [13]
Feed 114.0
ty)
4.36 -
Organic 13.53 - 26.02 - 77.00 - 17.34
- HPLC-FLD o [14]
Fertilizers 23.30 41.97 121.16 (repeatabili
ty)

Table 2: Maximum Residue Limits (MRLS) for Sulfachlorpyridazine
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Regulatory
Food Product MRL (pg/kg) ) Reference
Body/Region

Edible Tissues 100 European Union [4]

Fat, Kidney, Liver,
Muscle (Cattle & 100 (0.1 ppm) Canada [3]

Swine)

All Food Producing
] 100 FAO [4]
Species

General Default MRL 10 European Union [15]

Experimental Protocols

Detailed methodologies for the analysis of sulfachlorpyridazine in food matrices are provided
below. These protocols are based on established and validated methods.[8][11]

Protocol 1: Analysis of Sulfachlorpyridazine in Chicken
Tissues by LC-MS/MS

This protocol is adapted from a method for the determination of sulfachlorpyridazine in broiler
chicken feathers, muscle, and liver.[4][8]

1. Materials and Reagents

o Sulfachlorpyridazine certified reference standard[8]

e 13Ce-Sulfamethazine (internal standard)[8]

o HPLC-grade water, acetonitrile, methanol, ethyl acetate, hexane[8][16]

e Formic acid, Sodium hydroxide (NaOH), Hydrochloric acid (HCI)[8][16]

e Solid-Phase Extraction (SPE) cartridges (e.g., Aromatic Sulfonic Acid)[8]

2. Standard Solution Preparation
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Stock Solution (1000 mg/L): Accurately weigh and dissolve the sulfachlorpyridazine
reference standard in methanol.[11]

Intermediate Spiking Solution (500 ng/mL): Dilute the stock solution with HPLC-grade water.
[8]

Internal Standard Solution (115.5 ng/mL): Prepare by diluting 3Ce-sulfamethazine in HPLC-
grade water.[8]

. Sample Preparation (Muscle and Liver)

Weigh 5 g of minced muscle or 2 g of homogenized liver into a 50-mL polypropylene tube.[8]
[16]

Fortify the sample with the internal standard solution and let it rest for 15 minutes.[8][16]
Add 15 mL of water and vortex for 10 minutes.[8][16]

Add 15 pL of 1M NaOH, vortex for 15 minutes, and sonicate for 5 minutes.[8][16]

Adjust the pH to 7.8-8.0 with 10% v/v HCI.[8][16]

Perform liquid-liquid extraction with ethyl acetate.[16]

Proceed with Solid-Phase Extraction (SPE) for clean-up using aromatic sulfonic acid
cartridges.[8]

Evaporate the eluent to dryness and reconstitute the residue in the mobile phase for LC-
MS/MS analysis.[16]

. LC-MS/MS Conditions
Column: C8 or C18 analytical column (e.g., Symmetry C8, 3.5um, 2.1 x 100 mm)[4][16]

Mobile Phase: Isocratic elution with a mixture of mobile phase A (e.g., 0.1% formic acid in
water) and mobile phase B (e.g., acetonitrile). A typical gradient could be 45% A and 55% B.

[4]
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Flow Rate: 200 pL/min[4]
Injection Volume: 20 pL[4]
Column Temperature: 35 °C[4]

Detection: Triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM)
mode.[4]

lon Source Temperature: 450°C[4]

Protocol 2: Analysis of Sulfachlorpyridazine in Lettuce
by HPLC-MS/MS

This protocol is based on a method for detecting multiple antimicrobial residues in lettuce.[11]
1. Materials and Reagents

Sulfachlorpyridazine certified reference standard

Acetonitrile, Methanol, Formic acid

Mcllvaine-EDTA buffer (0.1 M, pH 4.0)[11]

Dispersive solid-phase extraction (dSPE) sorbent (e.g., bulk C18)[11]
. Sample Preparation

Homogenize and freeze-dry the lettuce sample.

Weigh 0.2 g of freeze-dried lettuce into a 50 mL polypropylene tube.[11]

Add 5 mL of an extraction mixture (acetonitrile, methanol, 0.5% formic acid, and EDTA buffer
in a 40:10:20:30 ratio).[11]

Agitate for 5 min, sonicate for 15 min, and centrifuge for 10 min at 2700x g.[11]
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o Perform dSPE clean-up by adding 1 g of bulk C18 to the supernatant, shake for 2 min, and
centrifuge.[11]

e Dry the resulting supernatant under a nitrogen stream at 45 °C.[11]

¢ Reconstitute the residue in 1.5 mL of a solvent mix of acetonitrile and 0.1% formic acid
(20:80 v/iv).[11]

e Centrifuge and transfer the supernatant for HPLC-MS/MS analysis.[11]
3. HPLC-MS/MS Conditions

e Follow instrumental conditions similar to Protocol 1, optimizing the mobile phase gradient
and MS/MS parameters for the lettuce matrix.

Mandatory Visualizations
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Caption: Experimental workflow for sulfachlorpyridazine analysis in food.
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Caption: Key parameters for analytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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